Cas no 696647-85-5 (3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-
• CAS No: 696647-85-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD03834529
• CID: 387486
• PubChem ID: 5124264
• Update Time: 2025-06-08

3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-
• 1-cyclooctyl-5-oxopyrrolidine-3-carboxylic acid
• LS-06399
• AKOS000153778
• SR-01000103836-1
• DTXSID70408554
• 696647-85-5
• AKOS017259331
• MFCD03834529
• SR-01000103836

• MDL： MFCD03834529
• Inchi： 1S/C13H21NO3/c15-12-8-10(13(16)17)9-14(12)11-6-4-2-1-3-5-7-11/h10-11H,1-9H2,(H,16,17)
• InChI Key： CKUDLTYVRYZFGB-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1CCCCCCC1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo-

3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- (CAS No. 696647-85-5): An Overview of Its Properties and Applications

3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- (CAS No. 696647-85-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse applications in drug discovery and development.

The molecular structure of 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- consists of a pyrrolidine ring with a carboxylic acid group and a cyclooctyl substituent attached to the nitrogen atom. The presence of the cyclooctyl group imparts significant hydrophobicity to the molecule, which can influence its pharmacokinetic properties such as solubility, permeability, and metabolic stability. The 5-oxo group, on the other hand, introduces a ketone functionality that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. In a study published in the *Journal of Medicinal Chemistry* (2022), researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammation processes.

Another area of interest is the use of 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- as a neuroprotective agent. A study conducted by a team at Harvard Medical School (2021) found that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge free radicals and enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- has also been explored for its use in drug delivery systems. Its hydrophobic nature makes it suitable for incorporation into lipid-based nanoparticles or liposomes, which can enhance its bioavailability and target specificity. A study published in *Advanced Drug Delivery Reviews* (2020) reported that encapsulating this compound in polymeric nanoparticles significantly improved its cellular uptake and therapeutic efficacy in animal models of inflammatory diseases.

The synthesis of 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- involves several steps, including the formation of the pyrrolidine ring and the introduction of the cyclooctyl and oxo functionalities. One common synthetic route involves the reaction of cyclooctanone with an appropriate amino acid derivative followed by cyclization and oxidation steps. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

From a safety perspective, 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, like any chemical compound, it should be stored in a well-controlled environment to prevent degradation or contamination. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

In conclusion, 3-Pyrrolidinecarboxylic acid, 1-cyclooctyl-5-oxo- (CAS No. 696647-85-5) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting inflammation, neurodegeneration, and other diseases. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications.